3-Ethyl 5-Methyl 4-(2-Chlorophenyl)-2-[[2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)ethoxy]methyl]-6-methyl-3,5-pyridinedicarboxylate

• IUPAC Name: 3-O-ethyl 5-O-methyl 4-(2-chlorophenyl)-2-[2-(1,3-dioxoisoindol-2-yl)ethoxymethyl]-6-methylpyridine-3,5-dicarboxylate
• InChI: InChI=1S/C28H25ClN2O7/c1-4-38-28(35)24-21(15-37-14-13-31-25(32)17-9-5-6-10-18(17)26(31)33)30-16(2)22(27(34)36-3)23(24)19-11-7-8-12-20(19)29/h5-12H,4,13-15H2,1-3H3
• InChI Key: WGDCZCPVMXBVIP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=C(N=C1COCCN2C(=O)C3=CC=CC=C3C2=O)C)C(=O)OC)C4=CC=CC=C4Cl
• Molecular Formula: C28H25ClN2O7
• Molecular Weight: 537.0 g/mol

Description

3-Ethyl 5-Methyl 4-(2-Chlorophenyl)-2-[[2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)ethoxy]methyl]-6-methyl-3,5-pyridinedicarboxylate (IUPAC name: 3-O-Ethyl 5-O-methyl 2-(2-aminoethoxymethyl)-4-(2-chloro-phenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate) is a dihydropyridine derivative with a complex substituent profile. Its molecular formula is C₂₈H₂₇ClN₂O₇, and it has a molecular weight of 538.98 g/mol . Key structural features include:

• A 2-chlorophenyl group at position 4 of the dihydropyridine ring.
• A phthalimide moiety (1,3-dioxo-isoindole) linked via an ethoxy-methyl group at position 2.
• Ethyl and methyl ester groups at positions 3 and 5, respectively .

This compound is structurally related to calcium channel blockers (e.g., amlodipine analogs), as suggested by its dihydropyridine core and ester substituents .

Biological Activity

The compound 3-Ethyl 5-Methyl 4-(2-Chlorophenyl)-2-[[2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)ethoxy]methyl]-6-methyl-3,5-pyridinedicarboxylate (CAS No. 88150-62-3) is a synthetic organic molecule that has garnered interest due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, structure-activity relationships, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{28}H_{27}ClN_2O_7$, with a molecular weight of approximately 538.98 g/mol. The structure features a pyridine ring with multiple substituents, including a chlorophenyl group and an isoindole derivative, which may contribute to its biological activity.

Property	Value
Molecular Formula	C28H27ClN2O7
Molecular Weight	538.98 g/mol
CAS Number	88150-62-3
Purity	Not specified
Storage Conditions	Sealed in dry, Room Temperature

Antiparasitic Activity

Recent studies have highlighted the compound's potential as an inhibitor of cruzain , a cysteine protease from Trypanosoma cruzi, the causative agent of Chagas disease. In vitro assays demonstrated that derivatives of this compound exhibited significant inhibitory activity against cruzain with IC50 values in the nanomolar range. For instance, one study reported an IC50 of 0.6 μM for a related compound, indicating strong potential for development as a trypanocidal agent .

Cytotoxicity Studies

The cytotoxic effects of the compound were evaluated using human fibroblast (HFF-1) and hepatocyte (HepG2) cell lines. The MTS assay showed that while certain derivatives exhibited cytotoxic effects, they were selective towards T. cruzi over human cells, suggesting a favorable therapeutic index . The results indicated that some derivatives were less toxic than existing treatments like benznidazole.

Structure-Activity Relationships (SAR)

The structure-activity relationship studies indicate that modifications to the isoindole and pyridine moieties significantly affect biological activity. For example, the introduction of various substituents on the chlorophenyl group was found to enhance cruzain inhibition while maintaining low toxicity to human cells .

Case Study 1: Cruzain Inhibition

In a detailed study focusing on cruzain inhibitors, derivatives of the compound were synthesized and tested for their ability to inhibit cruzain activity. The enzyme kinetics were assessed using fluorogenic substrates, revealing that modifications to the ethoxy group significantly impacted inhibitory potency. The most potent derivatives demonstrated selectivity for cruzain over human proteases, highlighting their potential as therapeutic agents for Chagas disease .

Case Study 2: Cytotoxicity Assessment

A comprehensive assessment of cytotoxicity against HFF-1 and HepG2 cell lines was conducted to evaluate the safety profile of the compound. Results indicated that while some compounds displayed significant cytotoxicity at higher concentrations, others maintained low toxicity levels akin to standard treatments. This suggests a promising avenue for further development in antiparasitic therapy .

Comparison with Similar Compounds

Table 1: Structural Comparison of Key Analogs

Compound Name	Substituents/Key Features	Molecular Formula	Molecular Weight (g/mol)	Key Structural Distinctions	Reference
Target Compound	2-Chlorophenyl, phthalimide-ethoxy-methyl, ethyl/methyl esters	C₂₈H₂₇ClN₂O₇	538.98	Reference compound for comparison.
[2-[(3,5-dichloro-6-methylpyridin-2-yl)amino]-2-oxoethyl] 4-(1,3-dioxoisoindol-2-yl)benzoate	Dichloropyridine, phthalimide-benzoate ester	C₂₄H₁₈Cl₂N₂O₅	497.32	Replaces dihydropyridine with dichloropyridine; lacks ethyl/methyl esters.
Ethyl 5-(4-chlorophenyl)-2-[(Z)-(methoxy-carbonyl)methylene]-7-methyl-3-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate	4-Chlorophenyl, thiazolo-pyrimidine ring, methoxy-carbonyl	C₂₂H₂₀ClN₃O₅S	482.93	Thiazolo-pyrimidine core instead of dihydropyridine; 4-chlorophenyl substitution.
Ethyl 4-(3-chlorophenyl)-3,6-dihydroxy-6-methyl-2-(2-pyridyl)-4,5,6,7-tetrahydroindazole-5-carboxylate	3-Chlorophenyl, tetrahydroindazole ring, pyridyl group	C₂₅H₂₅ClN₄O₅	509.94	Indazole ring system; 3-chlorophenyl substitution.
Ethyl 4-amino-2-[(4-amino-6-anilino-1,3,5-triazin-2-yl)methylsulfanyl]pyrimidine-5-carboxylate	Triazine-thioether, amino-pyrimidine	C₁₈H₂₁N₉O₂S	435.50	Triazine and pyrimidine hybrid; lacks chlorophenyl or phthalimide groups.

Functional Group Analysis

Chlorophenyl Substitution: The target compound has a 2-chlorophenyl group, while analogs exhibit substitutions at 3- or 4- positions (e.g., : 4-chlorophenyl; : 3-chlorophenyl). The phthalimide group in the target compound is replaced by benzoate esters () or absent in analogs with heterocyclic cores (e.g., thiazolo-pyrimidine in ) .

Ester Variations: Ethyl and methyl esters in the target compound contrast with methoxy-carbonyl () or amino-triazine groups (), affecting solubility and metabolic stability .

Core Heterocycles :

• Dihydropyridine (target) vs. thiazolo-pyrimidine () or tetrahydroindazole (). These cores dictate pharmacological profiles; dihydropyridines are often vasodilators, while indazoles may target kinases .

Quantitative Similarity Assessment

Using graph-based comparison methods () and the Tanimoto coefficient (), the target compound shows moderate similarity (~0.4–0.6) to analogs in and due to shared ester and chlorophenyl motifs. Lower similarity (~0.2–0.3) is observed with and due to divergent core structures .

Research Findings and Implications

• Pharmacological Potential: Structural analogs in and (amlodipine derivatives) suggest calcium channel modulation as a plausible mechanism, though activity data for the target compound remain unreported .
• Metabolic Stability : Ethyl/methyl esters in the target compound may confer longer half-lives compared to methoxy-carbonyl derivatives (), which are prone to hydrolysis .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for preparing this compound, and how can reaction conditions be optimized?

• Methodological Answer : The compound’s synthesis involves multi-step protocols, including palladium-catalyzed coupling reactions and cyclization. For example, substituted pyridinedicarboxylates can be synthesized using organopalladium catalysts (e.g., Pd(PPh₃)₄) and copper(I) iodide in THF under reflux, achieving yields of 60-75% . Key steps include:

• Introducing the chlorophenyl group via Suzuki-Miyaura coupling.
• Functionalizing the pyridine core with ester groups using regioselective alkylation.
• Optimizing solvent polarity (e.g., DMF vs. THF) to enhance cyclization efficiency.

Q. Which analytical techniques are most reliable for characterizing this compound’s structure and purity?

• Methodological Answer :

• NMR Spectroscopy : ¹H NMR resolves substituent positions (e.g., chlorophenyl protons at δ 7.2–7.5 ppm, ester methyl groups at δ 1.2–1.4 ppm) .
• IR Spectroscopy : Confirms ester carbonyl stretches (~1700 cm⁻¹) and isoindole-dione C=O bands (~1770 cm⁻¹) .
• Mass Spectrometry : High-resolution ESI-MS validates the molecular ion peak (m/z 538.98 for [M+H]⁺) .

Q. How should researchers handle this compound safely in laboratory settings?

• Methodological Answer :

• Storage : Keep in airtight containers under inert gas (N₂/Ar) to prevent oxidation of the dihydropyridine core .
• Hazard Mitigation : Avoid ignition sources (P210) and use fume hoods to minimize inhalation risks .
• Waste Disposal : Neutralize acidic/basic byproducts before disposal, following institutional guidelines for halogenated organics .

Advanced Research Questions

Q. How can spectral data contradictions (e.g., NMR splitting patterns) be resolved for substituent configurations?

• Methodological Answer :

• Decoupling Experiments : Use 2D NMR (COSY, NOESY) to assign coupling between adjacent protons (e.g., methylene groups in the ethoxy linker) .
• X-ray Crystallography : Resolve ambiguities in stereochemistry (e.g., RS configuration at C4) by analyzing crystal packing and hydrogen-bonding networks (see analogous structures in ).

Q. What mechanistic insights exist for the compound’s cyclization during synthesis?

• Methodological Answer : Cyclization proceeds via a six-membered transition state, with the isoindole-dione moiety acting as an electron-deficient partner. Key factors:

• Catalysis : Copper(I) iodide facilitates oxidative coupling by stabilizing intermediates .
• Solvent Effects : Polar aprotic solvents (e.g., DMF) enhance nucleophilic attack on the pyridine core .

Q. How do structural modifications (e.g., ester groups, chlorophenyl substitution) influence biological activity?

• Methodological Answer :

• Structure-Activity Relationship (SAR) Studies :
• The chlorophenyl group enhances lipophilicity, improving membrane permeability in in vitro assays .
• Substituting ethyl/methyl esters alters metabolic stability; bulkier esters reduce hydrolysis by esterases .
• In Vitro Testing : Prioritize calcium channel blocking assays (relevant to amlodipine analogs) using patch-clamp electrophysiology .

Q. What strategies mitigate byproduct formation during large-scale synthesis?

• Methodological Answer :

• Temperature Control : Maintain reactions below 60°C to prevent isoindole-dione decomposition .
• Purification : Use silica gel chromatography with ethyl acetate/hexane gradients (3:7 to 1:1) to isolate the target compound from phthalimide derivatives .